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Compound of Interest

Compound Name: TAS-4

Cat. No.: B1682590

Introduction

TAS-4 is a small molecule modulator of the metabotropic glutamate receptor 4-positive
allosteric.[1] Accurate and consistent preparation of stock solutions is critical for obtaining
reliable and reproducible results in downstream biological assays. This document provides a
detailed protocol for the preparation, storage, and handling of stock solutions of TAS-4 for
research purposes. The primary solvent recommended for TAS-4 is Dimethyl Sulfoxide
(DMSO), owing to its high solubilizing capacity for many organic small molecules.[2][3][4]

Compound Information and Properties

Properly characterizing the compound is the first step in accurate stock solution preparation.
The key properties of TAS-4 are summarized below.
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Property Value Source

Compound Name TAS-4 [11[3]

Synonyms TAS 4, TAS4 [1][3]
N-(2,4-

IUPAC Name Dichlorophenyl)pyridine-2- [3]

carboxamide

CAS Number 794544-99-3 [1][3]
Molecular Formula C12HsCI2N20 [1][3]
Molecular Weight 267.11 g/mol [11[3]
Appearance Solid powder [3]
Purity >98% [3]
Solubility Soluble in DMSO [3]

Materials and Equipment

TAS-4 powder (purity >98%)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes (1.5 mL) or cryovials

Calibrated analytical balance
Sterile, calibrated micropipettes and tips
Vortex mixer

Sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves
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Experimental Protocol: Preparing a 10 mM Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of TAS-4 in DMSO, a
common starting concentration for many in vitro assays.

Part A: Calculation

The fundamental formula to determine the mass of TAS-4 required is:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol )
/1000

Example Calculation for 1 mL of 10 mM TAS-4 Stock:
e Mass (mg) =10 mM x 1 mL x 267.11 g/mol / 1000

e Mass (mg) = 2.6711 mg

Part B: Step-by-Step Reconstitution

e Weighing: In a chemical fume hood, carefully weigh out approximately 2.67 mg of TAS-4
powder using an analytical balance. Transfer the powder to a sterile 1.5 mL amber
microcentrifuge tube.

e Solvent Addition: Add 1.0 mL of anhydrous, sterile DMSO to the tube containing the TAS-4
powder.

 Dissolution: Cap the tube securely and vortex the solution for 1-2 minutes until the solid is
completely dissolved. Visually inspect the solution against a light source to ensure no
particulates are visible.

o Troubleshooting: If the compound does not dissolve completely, brief sonication in a water
bath or gentle warming (not to exceed 40-50°C) can be applied.[5]

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound,
dispense the stock solution into smaller, single-use aliquots (e.g., 20-50 uL) in sterile, amber
microcentrifuge tubes.[5]
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e Labeling: Clearly label each aliquot with the compound name (TAS-4), concentration (10
mM), solvent (DMSO), preparation date, and your initials.[6]

o Storage: Store the aliquots in a desiccated, dark environment. For short-term storage (days
to weeks), 4°C is suitable. For long-term storage (months to years), -20°C is recommended.

[3]

Preparation of Working Solutions for Assays

Directly adding a concentrated DMSO stock to an aqueous buffer or cell culture medium can
cause the compound to precipitate.[2] Therefore, serial dilutions are recommended.

e Thaw: On the day of the experiment, thaw a single aliquot of the 10 mM TAS-4 stock solution
at room temperature.

» Serial Dilution: It is best practice to perform initial serial dilutions in DMSO before the final
dilution into the aqueous assay medium.[2]

 Final Dilution: Add the final diluted sample to your buffer or incubation medium. The final
concentration of DMSO in the cell culture medium should be kept low, typically below 0.1%
(v/v), to avoid solvent-induced cytotoxicity.[2]

e Vehicle Control: Always include a vehicle control in your experiments, which contains the
same final concentration of DMSO as the highest concentration of TAS-4 used.[4]
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Caption: TAS-4 acts as a positive allosteric modulator on the mGIluR4 receptor.
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Experimental Workflow

Part A: Stock Preparation

1. Calculate Mass
(e.g., 2.67 mg for 1mL of 10mM)

2. Weigh TAS-4 Powder

3. Add Anhydrous DMSO

4. Dissolve Completely
(Vortex / Sonicate)

Visual Check for
Precipitate

Solution is Clear

Part B: Aliquoting & Storage

5. Aliquot into
Single-Use Tubes

6. Label Aliquots Clearly

7. Store at -20°C (Long-Term)
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Caption: Workflow for preparing and storing TAS-4 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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